Cas no 1394348-05-0 (Benzoic acid, 2-chloro-5-[(3-chloro-2-pyrazinyl)methylamino]-)

• Product name: Benzoic acid, 2-chloro-5-[(3-chloro-2-pyrazinyl)methylamino]-
• CAS No: 1394348-05-0
• MF: C₁₂H₉Cl₂N₃O₂
• MW: 298.124760389328
• CID: 2140773

Benzoic acid, 2-chloro-5-[(3-chloro-2-pyrazinyl)methylamino]- Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-((3-chloropyrazin-2-yl)-methyl-amino)benzoic acid
• CID 88922574
• Benzoic acid, 2-chloro-5-[(3-chloro-2-pyrazinyl)methylamino]-

• Inchi： 1S/C12H9Cl2N3O2/c1-17(11-10(14)15-4-5-16-11)7-2-3-9(13)8(6-7)12(18)19/h2-6H,1H3,(H,18,19)
• InChI Key： JHEKVKQANZBOIP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)N(C)C1C(=NC=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Topological Polar Surface Area: 66.3

Experimental Properties

• Density: 1.514±0.06 g/cm3(Predicted)
• Boiling Point: 500.7±50.0 °C(Predicted)
• pka: 2.61±0.25(Predicted)